Cas no 480439-17-6 (2-SEC-BUTYLPHENYL ISOCYANATE 97)

• Product Name: 2-SEC-BUTYLPHENYL ISOCYANATE 97
• CAS No: 480439-17-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1019995
• PubChem ID: 5158537
• Update Time: 2025-04-20

2-SEC-BUTYLPHENYL ISOCYANATE 97 Chemical and Physical Properties

Names and Identifiers

• 2-SEC-BUTYLPHENYL ISOCYANATE 97
• 1-butan-2-yl-2-isocyanatobenzene
• 1-sec-butyl-2-isocyanatobenzene
• 2-sec-Butylphenyl isocyanate
• SCHEMBL3836353
• 2-sec-Butylphenyl isocyanate, 97%
• 1-(sec-Butyl)-2-isocyanatobenzene
• 480439-17-6
• DTXSID50409009
• 2-sec-Butylphenyl isocyanate,97%

• Inchi： 1S/C11H13NO/c1-3-9(2)10-6-4-5-7-11(10)12-8-13/h4-7,9H,3H2,1-2H3
• InChI Key： WJDNRCCJBHKDTR-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC=CC=1C(C)CC

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 0.999 g/mL at 25 °C(lit.)
• Boiling Point: 219-220 °C(lit.)
• Flash Point: 195 °F
• Refractive Index: n20/D 1.5200(lit.)
• PSA: 29.43000
• LogP: 3.16740

2-SEC-BUTYLPHENYL ISOCYANATE 97 Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 23-26-36
• Hazardous Material Identification：